Cas no 137234-89-0 (Propanedioic acid, 2-(2-chloro-5-fluoro-4-pyrimidinyl)-2-methyl-, 1,3-diethyl ester)
137234-89-0 structure
Product Name:Propanedioic acid, 2-(2-chloro-5-fluoro-4-pyrimidinyl)-2-methyl-, 1,3-diethyl ester
CAS No:137234-89-0
MF:C12H14ClFN2O4
MW:304.701965808868
CID:2125971
Update Time:2023-11-19
Propanedioic acid, 2-(2-chloro-5-fluoro-4-pyrimidinyl)-2-methyl-, 1,3-diethyl ester Chemical and Physical Properties
Names and Identifiers
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- diethyl 2-(2-chloro-5-fluoropyrimidin-4-yl)-2-methylmalonate
- PGSWAZSQFYMIAU-UHFFFAOYSA-N
- CID 86725111
- Propanedioic acid, 2-(2-chloro-5-fluoro-4-pyrimidinyl)-2-methyl-, 1,3-diethyl ester
-
- Inchi: 1S/C12H14ClFN2O4/c1-4-19-9(17)12(3,10(18)20-5-2)8-7(14)6-15-11(13)16-8/h6H,4-5H2,1-3H3
- InChI Key: PGSWAZSQFYMIAU-UHFFFAOYSA-N
- SMILES: ClC1=NC=C(C(C(C(=O)OCC)(C(=O)OCC)C)=N1)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 351
- Topological Polar Surface Area: 78.4
Experimental Properties
- Density: 1.314±0.06 g/cm3(Predicted)
- Boiling Point: 402.1±40.0 °C(Predicted)
- pka: -2.65±0.29(Predicted)
Propanedioic acid, 2-(2-chloro-5-fluoro-4-pyrimidinyl)-2-methyl-, 1,3-diethyl ester Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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